Cas no 2309467-12-5 (Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate)

• Product Name: Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate
• CAS No: 2309467-12-5
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 6028084
• PubChem ID: 165801624
• Update Time: 2025-10-31

Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate
• EN300-7428734
• 2309467-12-5
• Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate

• Inchi： 1S/C13H17BrN2O4/c1-18-12(17)7-20-13(8-15-4-5-19-9-13)11-3-2-10(14)6-16-11/h2-3,6,15H,4-5,7-9H2,1H3
• InChI Key： LLIFDFMZWVXNRI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(COCCNC1)OCC(=O)OC

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.7Ų

Additional information on Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate

Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate

The compound Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate (CAS No. 2309467-12-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters and features a complex structure that combines a methyl group, an oxazepane ring, and a bromopyridine moiety. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of oxazepane derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable bioisosteres. The 1,4-oxazepane ring in this compound is particularly interesting as it can mimic the behavior of other heterocyclic structures while offering enhanced stability. The presence of the 5-bromopyridin-2-yl group further enhances the molecule's reactivity and selectivity in various reactions.

The synthesis of Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate involves a multi-step process that typically begins with the preparation of the oxazepane ring. This is followed by bromination at the pyridine ring and subsequent esterification to introduce the methyl group. The entire process requires precise control over reaction conditions to ensure high yield and purity.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Researchers have explored its potential in developing novel anti-inflammatory agents and anticancer drugs. The bromopyridine moiety is known to exhibit strong biological activity, making it a valuable component in designing bioactive molecules.

In addition to its pharmaceutical applications, Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan-6-yl]oxy}acetate has shown utility in materials science. Its ability to form stable polymers under certain conditions makes it a candidate for developing advanced materials with tailored properties. Recent advancements in polymer chemistry have further expanded its potential in this field.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and reactivity, paving the way for further exploration into its chemical properties.

In conclusion, Methyl 2-{[6-(5-bromopyridin-2-yl)-1,4-oxazepan